Cas no 93078-36-5 (Propanedioic acid, (4-aminophenyl)methyl ethyl ester)

• Product Name: Propanedioic acid, (4-aminophenyl)methyl ethyl ester
• CAS No: 93078-36-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 4334983
• PubChem ID: 86102993
• Update Time: 2025-04-24

Propanedioic acid, (4-aminophenyl)methyl ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (4-aminophenyl)methyl ethyl ester
• 1-[(4-Aminophenyl)methyl] 3-ethyl propanedioate
• 93078-36-5
• SCHEMBL19439087
• DTXSID501244925

• Inchi： 1S/C12H15NO4/c1-2-16-11(14)7-12(15)17-8-9-3-5-10(13)6-4-9/h3-6H,2,7-8,13H2,1H3
• InChI Key： GNQNVWPROSAEKQ-UHFFFAOYSA-N
• SMILES： O(C(CC(=O)OCC)=O)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 237.10010796Da
• Monoisotopic Mass: 237.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.6Ų